5-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylic acid

• CAS RN: 1504086-13-8
• Molecular Formula: C8H6N2O3
• Molecular Weight: 178.1

Description

5-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylic acid, also known as 5-oxopyrrolidin-2-carboxylic acid (OPCA) is a naturally occurring compound found in plants, animals, and bacteria. It is an important intermediate in the synthesis of other compounds and is used in the pharmaceutical industry for the synthesis of drugs. OPCA has been studied for its potential for use in the treatment of a variety of diseases and conditions, including cancer, inflammation, and neurodegenerative diseases.

Mechanism of Action

The exact mechanism of action of OPCA is not yet fully understood. However, it is believed to act by modulating the activity of enzymes involved in the synthesis of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 (IL-1). OPCA also appears to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins, which are important mediators of inflammation.
Biochemical and Physiological Effects
OPCA has been shown to have a variety of biochemical and physiological effects. In animal models, OPCA has been shown to reduce levels of pro-inflammatory cytokines, such as TNF-α and IL-1, as well as levels of prostaglandins. OPCA has also been shown to reduce levels of nitric oxide, a molecule involved in the regulation of blood pressure, and to reduce levels of free radicals, which can damage cells and tissues. Finally, OPCA has been shown to inhibit the growth of several cancer cell lines, suggesting that it may have anti-cancer properties.

Advantages and Limitations for Lab Experiments

OPCA is a relatively simple compound to synthesize, and it can be synthesized from readily available starting materials. This makes it an attractive compound for use in laboratory experiments. However, OPCA is also a relatively unstable compound, and it can decompose at high temperatures or in the presence of light. This can limit its use in some laboratory experiments.

Future Directions

There are a number of potential future directions for the study of OPCA. For example, further research is needed to better understand the mechanism of action of OPCA, and to determine the optimal dose and route of administration for clinical use. Additionally, further studies are needed to determine the potential therapeutic uses of OPCA, such as its potential use in the treatment of cancer, inflammation, and neurodegenerative diseases. Finally, further research is needed to determine the potential side effects of OPCA, and to determine the optimal formulation for clinical use.

Synthesis Methods

OPCA has been synthesized by a variety of methods, including the reaction of 5-hydroxy-1-pyrrolidine-2-carboxylic acid with acetic anhydride, the reaction of 5-hydroxy-1-pyrrolidine-2-carboxylic acid with ethyl chloroformate, and the reaction of 5-hydroxy-1-pyrrolidine-2-carboxylic acid with ethyl bromoacetate. In all cases, the reaction is carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, and a catalyst, such as pyridine or triethylamine.

Scientific Research Applications

OPCA has been studied for its potential for use in the treatment of a variety of diseases and conditions, including cancer, inflammation, and neurodegenerative diseases. In particular, OPCA has been studied for its anti-inflammatory and anti-cancer properties. In vitro studies have shown that OPCA can inhibit the growth of several cancer cell lines, and in vivo studies have demonstrated the potential of OPCA to reduce tumor size in animal models. OPCA has also been studied for its potential to reduce inflammation in the body, and it has been shown to reduce levels of pro-inflammatory cytokines in animal models of inflammation.